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For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed protocols and application techniques for the use of 1,3-
Dichloropropene (1,3-D) in agricultural research settings. The information is intended to guide
the design and execution of experiments to evaluate its efficacy and environmental fate as a
soil fumigant for controlling nematodes and other soil-borne pests.

Overview and Formulations

1,3-Dichloropropene is a pre-plant soil fumigant used to manage a wide range of agricultural
pests, primarily plant-parasitic nematodes.[1][2][3] It is a volatile organochlorine compound,
typically available as a liquid mixture of cis and trans isomers.[3] Common formulations include
those for shank injection (e.g., Telone™ II) and emulsifiable concentrates for drip irrigation
(e.g., Telone™ EC, InLine™). Some formulations may also be mixed with chloropicrin to
broaden the spectrum of controlled diseases.[1]

Data Presentation: Application Rates and Efficacy

The following tables summarize key quantitative data from agricultural research studies on 1,3-
D.

Table 1: Application Rates of 1,3-Dichloropropene for Nematode Control
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Application L
Application .
Crop Target Pest  Rate Soil Type Reference
. Method
(Liters/ha)
) Broadcast
Meloidogyne ]
) with
Spring spp. (Root- 56, 84, 112, )
conventional Deep Sand [4]
Squash knot 168 )
chisels (30
nematodes)
cm deep)
General
Vegetable ~100-130 . ) )
Nematode Not Specified  Mineral Soils [1]
Crops kg/ha
Control
General
18 to 20 N N
Carrots Nematode Not Specified  Not Specified  [3]
gallons/acre
Control
General
9to 12 - ) ]
Potatoes Nematode Not Specified  Mineral Soils [3]
gallons/acre
Control

Table 2: Efficacy of 1,3-Dichloropropene against Root-Knot Nematodes (Meloidogyne spp.) on

Spring Squash
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Reduction in

Reduction in

Reduction in Root

Treatment Second-Stage Second-Stage . .
. . . . . Galling Severity
(Liters/ha) Juveniles (Trial 1, Juveniles (Trial 1, .
(Both Trials)
34 DAP) 65 DAP)
56 Significant Significant Decreased
84 Significant Significant Best Control
112 Significant Significant Best Control
168 Significant Significant Best Control

0 (Untreated Control)

DAP: Days After
Planting. Data
synthesized from

Riegel et al.[4]

Experimental Protocols

Protocol for Shank Injection Application of 1,3-
Dichloropropene

This protocol outlines the steps for applying 1,3-D via shank injection in a research setting.
Objective: To evaluate the efficacy of shank-injected 1,3-D for the control of soil-borne pests.

Materials:

1,3-Dichloropropene formulation (e.g., Telone™ II)

Tractor-mounted chisel plow or shank injector

Personal Protective Equipment (PPE): chemical-resistant gloves, coveralls, respiratory
protection, and eye protection[5]

Soil sampling equipment (probes, bags)
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e Equipment for soil sealing (e.g., disk, roller, tarp)[1][6]
Procedure:
o Pre-Application Site Preparation:

o Conduct a baseline assessment of pest populations (e.g., nematode counts) in the
experimental plots.

o Prepare the solil to a fine tilth to ensure proper fumigant distribution and sealing.[7]

o Ensure soil moisture is adequate for fumigation.

Calibration of Application Equipment:

o Calibrate the injection rig to deliver the precise application rate as determined by the
experimental design.

Application of 1,3-Dichloropropene:

o Inject the 1,3-D at a depth of 12 to 18 inches (30 to 46 cm) below the soil surface.[1][3][6]
[8]

o Maintain a consistent tractor speed to ensure uniform application.

Soil Sealing:

o Immediately after application, seal the chisel traces to minimize volatilization.[4][6]

o Common sealing methods include disking, rolling, or covering the treated area with a
plastic tarp.[1][6] Water sealing (immediate irrigation) can also be effective.[9]

Post-Application Monitoring:

o Establish a plant-back interval, typically at least 7 days, to allow for fumigant dissipation
before planting the crop.[4]
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o Collect soil and air samples at predetermined intervals to monitor the concentration and
dissipation of 1,3-D.

o Assess pest populations and crop yield at various time points after planting to determine
efficacy.[4]

Protocol for Drip Irrigation Application of 1,3-
Dichloropropene

This protocol describes the application of emulsifiable 1,3-D formulations through a drip
irrigation system.

Objective: To assess the efficacy and distribution of drip-applied 1,3-D in the soil.
Materials:

o Emulsifiable concentrate of 1,3-Dichloropropene (e.g., Telone™ EC)

Drip irrigation system with injectors

PPE (as listed in Protocol 3.1)

Soil sampling equipment

Plastic mulch or tarp (optional, but recommended to reduce emissions)[1][10]
Procedure:
o System Setup and Pre-Application:

o Install the drip irrigation system at the desired depth (e.g., shallow at 2.5 cm or deep at
20.3 cm).[11]

o Prepare the experimental plots as described in Protocol 3.1.
o If using plastic mulch, lay it over the beds before application.[10]

» Application:
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o Inject the emulsifiable 1,3-D into the irrigation water at a pre-calibrated rate.

o The amount of irrigation water used will influence the distribution of the fumigant in the soil
profile.[12]

o Post-Injection Flushing:

o After the required amount of fumigant has been applied, continue to run water through the
system to flush any remaining product from the drip lines.[11]

e Post-Application Monitoring:

o Follow the post-application monitoring steps outlined in Protocol 3.1, paying close
attention to the spatial distribution of 1,3-D in the soil profile.[11]

Mandatory Visualizations
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Caption: Experimental workflow for shank injection of 1,3-Dichloropropene.
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Caption: Key factors influencing the volatilization of 1,3-Dichloropropene from soil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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